Cas no 72769-03-0 (2,2-difluoro-4-methyl-2H-1,3-benzodioxole)

2,2-difluoro-4-methyl-2H-1,3-benzodioxole structure
72769-03-0 structure
Product Name:2,2-difluoro-4-methyl-2H-1,3-benzodioxole
CAS No:72769-03-0
MF:C8H6F2O2
MW:172.128849506378
MDL:MFCD09759232
CID:1757240
PubChem ID:10877587
Update Time:2025-04-21

2,2-difluoro-4-methyl-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole, 2,2-difluoro-4-methyl-
    • 2,2-difluoro-4-methyl-1,3-benzodioxole
    • 2,2-difluoro-4-methyl-2H-1,3-benzodioxole
    • SY299684
    • 72769-03-0
    • SCHEMBL423294
    • AKOS006326937
    • MFCD09759232
    • F1911-4926
    • 2,2-difluoro-4-methyl-benzo[1,3]dioxole
    • 2,2-Difluoro-4-methylbenzo[d][1,3]dioxole
    • DTXSID30446755
    • MDL： MFCD09759232
    • Inchi： 1S/C8H6F2O2/c1-5-3-2-4-6-7(5)12-8(9,10)11-6/h2-4H,1H3
    • InChI Key： XQGXAMYQIOWWOV-UHFFFAOYSA-N
    • SMILES： FC1(OC2C=CC=C(C)C=2O1)F

Computed Properties

  • Exact Mass: 172.03358
  • Monoisotopic Mass: 172.03358575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

2,2-difluoro-4-methyl-2H-1,3-benzodioxole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D206156-100mg
2,2-Difluoro-4-methyl-2H-1,3-benzodioxole
 72769-03-0
100mg
 $ 160.00 2022-06-05
TRC
D206156-500mg
2,2-Difluoro-4-methyl-2H-1,3-benzodioxole
 72769-03-0
500mg
 $ 590.00 2022-06-05
TRC
D206156-1g
2,2-Difluoro-4-methyl-2H-1,3-benzodioxole
 72769-03-0
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 $ 890.00 2022-06-05
abcr
AB277140-1 g
2,2-Difluoro-4-methyl-1,3-benzodioxole, 98%; .
 72769-03-0 98%
1 g
 €395.00 2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1629171-250mg
2,2-Difluoro-4-methylbenzo[d][1,3]dioxole
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1629171-500mg
2,2-Difluoro-4-methylbenzo[d][1,3]dioxole
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1629171-1g
2,2-Difluoro-4-methylbenzo[d][1,3]dioxole
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 ￥18487.00 2024-07-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1629171-2.5g
2,2-Difluoro-4-methylbenzo[d][1,3]dioxole
 72769-03-0 98%
2.5g
 ￥25886.00 2024-07-29
abcr
AB277140-1g
2,2-Difluoro-4-methyl-1,3-benzodioxole, 98%; .
 72769-03-0 98%
1g
 €395.00 2025-04-16
Life Chemicals
F1911-4926-0.25g
2,2-difluoro-4-methyl-2H-1,3-benzodioxole
 72769-03-0 95%+
0.25g
 $563.0 2023-09-06

2,2-difluoro-4-methyl-2H-1,3-benzodioxole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:72769-03-0)2,2-difluoro-4-methyl-2H-1,3-benzodioxole
Order Number:A1173216
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:25
Price ($):1523.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:72769-03-0)2,2-difluoro-4-methyl-2H-1,3-benzodioxole
A1173216
Purity:99%
Quantity:1g
Price ($):1523.0
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